Cas no 490-83-5 (L-Dehydro Ascorbic Acid)

• Product name: L-Dehydro Ascorbic Acid
• CAS No: 490-83-5
• MF: C₆H₆O₆
• MW: 174.1082
• MDL: MFCD00066467
• CID: 94286
• PubChem ID: 24855820

L-Dehydro Ascorbic Acid Chemical and Physical Properties

Names and Identifiers

• Dehydroascorbic acid
• BIS-DEHYDRO-L-ASCORBIC ACID
• BIS-DHA
• DEHYDRO-L-ASCORBIC ACID
• DEHYDRO-L(+)-ASCORBIC ACID, DIMER
• DHA
• L-ASCORBIC ACID OXIDIZED
• OXIDIZED VITAMIN C
• L-(+)-Dehydroascorbic Acid (1.24728)
• L-threo-hexo-2,3-diulosono-1,4-lactone
• L-threo-2,3-Hexodiulosonic acid, .gamma.-lactone
• 5-(1,2-dihydroxyethyl)oxolane-2,3,4-trione
• DEHYDROASCORBIC ACID(RG)
• L-(+)-DEHYDROASCORBICACID
• (5R)-5β-[(S)-1,2-Dihydroxyethyl]tetrahydrofuran-2,3,4-trione
• (L)-Dehydroascorbic acid
• L-Dehydro Ascorbic Acid
• L-threo-Dehydroascorbic acid
• Oxidized ascorbic acid
• L-Dehydroascorbic acid
• DHAA
• dehydroascorbate
• L-Dehydroascorbate
• L-threo-2,3-Hexodiulosonic acid, gamma-lactone
• Y2Z3ZTP9UM
• (5R)-5-[(1S)-1,2-dihydroxyethyl]oxolane-2,3,4-trione
• (5R)-5-[(1S)-1,2-dihydroxyethyl]furan-2,3,4(5H)-trione
• (5R)-5-[(1S)-1,2-bis(oxidanyl)ethyl]oxolane-2,3,4-trione
• L-Dehydro Ascorbic Aci

• MDL： MFCD00066467
• Inchi： 1S/C6H6O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-8H,1H2/t2-,5+/m0/s1
• InChI Key： SBJKKFFYIZUCET-JLAZNSOCSA-N
• SMILES： O1C(C(C([C@@]1([H])[C@]([H])(C([H])([H])O[H])O[H])=O)=O)=O

Computed Properties

• Exact Mass: 174.01600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Not determined
• Density: 1.743±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 228 °C (dec.) (lit.)
• Solubility: Soluble (110 g/l) (25 º C),
• PSA: 100.90000
• LogP: -2.59680
• Merck: 13,2886
• pka: 3.90(at 25℃)
• Specific Rotation: D20 +56°
• Solubility: Not determined

L-Dehydro Ascorbic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• FLUKA BRAND F CODES：1-8-10
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones